Cas no 850568-38-6 ((4-Methanesulfonylaminomethyl)phenylboronic acid)
850568-38-6 structure
Product Name:(4-Methanesulfonylaminomethyl)phenylboronic acid
CAS No:850568-38-6
MF:C8H12BNO4S
MW:229.06118106842
MDL:MFCD06659816
CID:719999
PubChem ID:22309452
Update Time:2025-04-19
(4-Methanesulfonylaminomethyl)phenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- (4-(Methylsulfonamidomethyl)phenyl)boronic acid
- (4-Methanesulfonylaminomethylphenyl)Boronic Acid
- (4-Methylsulfonylaminomethyl)benzeneboronic acid
- (4-Methanesulfonylaminomethyl)phenylboronic acid
- [4-(methanesulfonamidomethyl)phenyl]boronic acid
- 4-(methylsulfonamidomethyl)phenylboronic acid
- Boronic acid,B-[4-[[(methylsulfonyl)amino]methyl]phenyl]-
- CS-0173788
- MFCD06659816
- (4-{[(Methanesulfonyl)amino]methyl}phenyl)boronic acid
- 850568-38-6
- DB-015875
- 4-(methanesulfonamidomethyl)phenylboronic acid
- DTXSID60624584
- 4-methanesulfonylaminomethyl phenyl boronic acid
- (4-methanesulfonylaminomethylphenyl)boronic acid, AldrichCPR
- AKOS015893799
- DFNWPOUFTMAIGJ-UHFFFAOYSA-N
- (4-methanesulfonylaminomethylphenyl) boronic acid
- 4-[(Methylsulphonylamino)methyl]benzeneboronic acid
- 4-[(Mesylamino)methyl]phenylboronic acid
- AB26382
- 4-METHANESULFONAMIDOMETHYLPHENYLBORONIC ACID
- PS-9552
- SCHEMBL957142
- (4-Methanesulfonylaminomethyl)phenyl boronic acid
-
- MDL: MFCD06659816
- Inchi: 1S/C8H12BNO4S/c1-15(13,14)10-6-7-2-4-8(5-3-7)9(11)12/h2-5,10-12H,6H2,1H3
- InChI Key: DFNWPOUFTMAIGJ-UHFFFAOYSA-N
- SMILES: S(C)(NCC1C=CC(B(O)O)=CC=1)(=O)=O
Computed Properties
- Exact Mass: 229.05800
- Monoisotopic Mass: 229.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 95A^2
Experimental Properties
- Density: 1.36
- Melting Point: 237-239
- Boiling Point: 455.3°C at 760 mmHg
- Flash Point: 229.2°C
- Refractive Index: 1.571
- Water Partition Coefficient: Insoluble in water. Soluble in organic solvents.
- PSA: 95.01000
- LogP: -0.11270
(4-Methanesulfonylaminomethyl)phenylboronic acid Security Information
- Hazard Statement: Irritant/Keep Cold
- Hazard Category Code: 22
-
Hazardous Material Identification:
- Storage Condition:Sealed in dry,2-8°C
(4-Methanesulfonylaminomethyl)phenylboronic acid Customs Data
- HS CODE:2935009090
- Customs Data:
China Customs Code:
2935009090Overview:
2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%
Declaration elements:
Product Name, component content, use to
Summary:
2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%
(4-Methanesulfonylaminomethyl)phenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM134152-1g |
(4-(Methylsulfonamidomethyl)phenyl)boronic acid |
850568-38-6 | 98% | 1g |
$98 | 2021-08-05 | |
| Chemenu | CM134152-5g |
(4-(Methylsulfonamidomethyl)phenyl)boronic acid |
850568-38-6 | 98% | 5g |
$320 | 2021-08-05 | |
| Chemenu | CM134152-10g |
(4-(Methylsulfonamidomethyl)phenyl)boronic acid |
850568-38-6 | 98% | 10g |
$556 | 2021-08-05 | |
| Apollo Scientific | OR1327-1g |
4-[(Methylsulphonylamino)methyl]benzeneboronic acid |
850568-38-6 | 98% | 1g |
£140.00 | 2025-02-19 | |
| Matrix Scientific | 091623-1g |
(4-(Methylsulfonamidomethyl)phenyl)boronic acid, 98% |
850568-38-6 | 98% | 1g |
$341.00 | 2023-09-10 | |
| Matrix Scientific | 091623-5g |
(4-(Methylsulfonamidomethyl)phenyl)boronic acid, 98% |
850568-38-6 | 98% | 5g |
$908.00 | 2023-09-10 | |
| Fluorochem | 211366-1g |
4-(Methylsulfonamidomethyl)phenyl)boronic acid |
850568-38-6 | 95% | 1g |
£158.00 | 2022-02-28 | |
| Fluorochem | 211366-5g |
4-(Methylsulfonamidomethyl)phenyl)boronic acid |
850568-38-6 | 95% | 5g |
£630.00 | 2022-02-28 | |
| abcr | AB200854-1 g |
(4-Methanesulfonylaminomethylphenyl)boronic acid, 98%; . |
850568-38-6 | 98% | 1g |
€256.20 | 2023-05-07 | |
| abcr | AB200854-5 g |
(4-Methanesulfonylaminomethylphenyl)boronic acid, 98%; . |
850568-38-6 | 98% | 5g |
€898.80 | 2023-05-07 |
(4-Methanesulfonylaminomethyl)phenylboronic acid Related Literature
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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